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Compound of Interest

Compound Name: TAT-GluA2 3Y

Cat. No.: B611175 Get Quote

Technical Support Center: TAT-GluA2-3Y
Welcome to the technical support center for TAT-GluA2-3Y. This resource is designed to assist

researchers, scientists, and drug development professionals in the proper solubilization,

handling, and experimental application of the TAT-GluA2-3Y peptide. Here you will find

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and a summary of key quantitative data.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues and questions that may arise during the handling and

use of TAT-GluA2-3Y.

Q1: What is the best solvent for reconstituting lyophilized TAT-GluA2-3Y?

A1: The recommended solvent for TAT-GluA2-3Y is sterile, distilled water.[1] It is reported to be

soluble up to 1 mg/ml in water.[1] For in vivo experiments, sterile PBS or a 100 mM Tris-saline

solution (pH 7.2) can also be used.[2]

Q2: My peptide is not dissolving completely in water. What should I do?

A2: If you encounter solubility issues, you can try the following troubleshooting steps:
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Sonication: Briefly sonicate the solution in a water bath. This can help to break up any

aggregates and facilitate dissolution.

Gentle Warming: Gently warm the solution. However, avoid excessive heat as it may

degrade the peptide.

Last Resort - Organic Solvent: If the peptide still does not dissolve, a small amount of DMSO

can be used to initially solubilize the peptide, followed by dilution with your aqueous buffer to

the desired concentration. Note that DMSO may have effects in some biological systems, so

it is important to have appropriate vehicle controls in your experiments.

Q3: I see some precipitation in my stock solution after storage. Is it still usable?

A3: Precipitation may indicate that the peptide has come out of solution or has aggregated.

Before use, it is recommended to warm the solution to room temperature and gently vortex or

sonicate it to try and redissolve the precipitate. If the precipitate persists, it is advisable to

centrifuge the vial and use the supernatant, although the actual concentration may be lower

than calculated. To avoid precipitation, it is best to store the peptide in aliquots to minimize

freeze-thaw cycles.

Q4: How should I store the lyophilized peptide and stock solutions?

A4: Lyophilized TAT-GluA2-3Y should be stored at -20°C.[1] Once reconstituted, it is

recommended to prepare single-use aliquots and store them at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 6 months).[3] Avoid repeated freeze-

thaw cycles.

Q5: At what concentration should I use TAT-GluA2-3Y in my experiments?

A5: The optimal concentration will depend on your specific experimental setup. However,

based on published studies:

In vitro (hippocampal slices): A concentration of 2 µM has been used for pre-incubation.[4]

In vitro (primary neurons): It has been shown to be effective in primary neuron cultures.[5]

In vivo (intravenous injection in rats): Dosages of 1.5 to 2.25 nmol/g have been used.[6]
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In vivo (intracerebral infusion in rats): A concentration of 15 pmol/µl has been infused at a

rate of 0.25 µl/min.[2]

It is always recommended to perform a dose-response experiment to determine the optimal

concentration for your model system.

Quantitative Data Summary
The following tables provide a summary of the key quantitative information for TAT-GluA2-3Y.

Property Value Source

Molecular Weight 2634 g/mol [1]

Formula C₁₁₅H₁₈₅N₄₃O₂₉ [1]

Amino Acid Sequence
YGRKKRRQRRRYKEGYNVY

G
[1]

Solubility in Water Up to 1 mg/ml [1]

Storage Conditions Temperature Duration Source

Lyophilized Peptide -20°C Long-term [1]

Reconstituted Stock

Solution
-20°C Up to 1 month [3]

Reconstituted Stock

Solution
-80°C Up to 6 months [3]

Experimental Protocols
Below are detailed methodologies for common experiments involving TAT-GluA2-3Y.

Peptide Reconstitution Protocol
Before opening, centrifuge the vial of lyophilized TAT-GluA2-3Y to ensure all the powder is at

the bottom.
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Allow the peptide to warm to room temperature.

Add the desired volume of sterile, distilled water (or another appropriate buffer like PBS or

Tris-saline) to the vial to achieve the desired stock concentration (e.g., 1 mg/ml).

Gently vortex the vial to mix. If the peptide does not fully dissolve, sonicate the vial in a water

bath for short intervals until the solution is clear.

For cell culture experiments, it is recommended to filter-sterilize the stock solution through a

0.22 µm filter.[3]

Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.

In Vitro Application: Treatment of Primary Neuronal
Cultures

Culture primary neurons (e.g., hippocampal or cortical neurons) to the desired

developmental stage.

Prepare the TAT-GluA2-3Y working solution by diluting the stock solution in your pre-warmed

culture medium to the final desired concentration.

Carefully remove the existing culture medium from the neurons.

Gently add the medium containing TAT-GluA2-3Y to the culture wells.

Incubate the neurons for the desired treatment duration. Incubation times will vary depending

on the experiment, but pre-incubation for 1 hour has been reported in hippocampal slice

preparations.[4]

After the incubation period, you can either proceed with your experimental assay or replace

the treatment medium with fresh culture medium.

In Vivo Application: Intracerebral Infusion in Rodents
Prepare the TAT-GluA2-3Y solution for infusion by dissolving it in a sterile, vehicle such as

100 mM Tris-saline (pH 7.2).[2]
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Anesthetize the animal and place it in a stereotaxic frame.

Perform the surgical procedure to expose the skull and identify the target brain region (e.g.,

dorsal hippocampus).

Lower a microinjector cannula to the target coordinates.

Infuse the TAT-GluA2-3Y solution at a controlled rate (e.g., 0.25 µl/min) using a microinfusion

pump.[2]

After the infusion is complete, leave the injector in place for a few minutes to allow for

diffusion and to prevent backflow upon retraction.

Slowly withdraw the injector, suture the incision, and allow the animal to recover.
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Caption: Mechanism of TAT-GluA2-3Y action on AMPA receptor endocytosis.
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Caption: A typical workflow for in vitro experiments using TAT-GluA2-3Y.
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Troubleshooting Logic for Solubility Issues
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Caption: A logical guide for troubleshooting TAT-GluA2-3Y solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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